Cas no 1261899-40-4 (2-chloro-4-(4-methoxy-3-methylphenyl)benzoic Acid)

2-Chloro-4-(4-methoxy-3-methylphenyl)benzoic acid is a substituted benzoic acid derivative featuring a chloro substituent at the 2-position and a 4-methoxy-3-methylphenyl group at the 4-position. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups enhances its utility in regioselective reactions. Its well-defined structure and stability under standard conditions make it suitable for use in coupling reactions, esterifications, and other functional group transformations. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity verification.

2-chloro-4-(4-methoxy-3-methylphenyl)benzoic Acid structure

1261899-40-4 structure

Product Name:2-chloro-4-(4-methoxy-3-methylphenyl)benzoic Acid

CAS No:1261899-40-4

MF:C₁₅H₁₃ClO₃

MW:276.714923620224

MDL:MFCD18320387

CID:1219172

PubChem ID:53226290

Update Time:2025-06-07

2-chloro-4-(4-methoxy-3-methylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-chloro-4-(4-methoxy-3-methylphenyl)benzoic Acid
- DTXSID00690001
- 3-Chloro-4'-methoxy-3'-methyl[1,1'-biphenyl]-4-carboxylic acid
- 2-Chloro-4-(4-methoxy-3-methylphenyl)benzoic acid, 95%
- 1261899-40-4
- MFCD18320387
- MDL： MFCD18320387
- Inchi： 1S/C15H13ClO3/c1-9-7-10(4-6-14(9)19-2)11-3-5-12(15(17)18)13(16)8-11/h3-8H,1-2H3,(H,17,18)
- InChI Key： HMQCNDYIYQPACH-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1=CC=C(C(C)=C1)OC

Computed Properties

Exact Mass: 276.0553220g/mol
Monoisotopic Mass: 276.0553220g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 46.5Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327561-5 g	2-Chloro-4-(4-methoxy-3-methylphenyl)benzoic acid, 95%; .	1261899-40-4	95%	5g	€1159.00	2023-04-26
abcr	AB327561-5g	2-Chloro-4-(4-methoxy-3-methylphenyl)benzoic acid, 95%; .	1261899-40-4	95%	5g	€1159.00	2025-03-19